Cas no 1896348-17-6 (5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1896348-17-6
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5713330
• PubChem ID: 115077766
• Update Time: 2025-08-04

5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1896348-17-6
• 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylicacid
• EN300-1120418
• CID 115077766
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(1-methyl-3-piperidinyl)-

• Inchi： 1S/C9H13N3O3/c1-12-4-2-3-6(5-12)8-10-7(9(13)14)11-15-8/h6H,2-5H2,1H3,(H,13,14)
• InChI Key： SPJKQBZGJTXEAX-UHFFFAOYSA-N
• SMILES： O1C(C2CN(C)CCC2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 383.2±52.0 °C(Predicted)
• pka: 2.78±0.10(Predicted)

Additional information on 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1896348-17-6): An Overview

5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1896348-17-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The unique structural features of 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid make it a promising candidate for further research and development in drug discovery.

The chemical structure of 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid consists of a 1,2,4-oxadiazole ring fused to a piperidine moiety. The presence of the methyl group on the piperidine ring and the carboxylic acid functionality contribute to its distinct pharmacological profile. Recent studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising anticonvulsant properties in animal models, suggesting its potential as a treatment for neurological disorders.

In the realm of cancer research, 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid has shown significant anticancer activity against various cancer cell lines. Mechanistic studies have revealed that this compound induces apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings highlight the potential of 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid as a lead compound for the development of novel anticancer agents.

The synthesis of 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid involves a multi-step process that includes the formation of the oxadiazole ring and the subsequent functionalization of the piperidine moiety. Various synthetic routes have been reported in the literature, each offering unique advantages in terms of yield and purity. One common approach involves the cyclization of an appropriate nitrile and amine precursor followed by functional group manipulation to introduce the desired substituents.

The pharmacokinetic properties of 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid have also been investigated to assess its suitability for in vivo applications. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it a viable candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid has been studied for its use as a tool compound in chemical biology research. Its ability to modulate specific biological pathways makes it valuable for understanding disease mechanisms and identifying new therapeutic targets. For instance, recent studies have explored its role in modulating ion channels and receptors involved in pain signaling and neurodegenerative diseases.

The safety profile of 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with minimal adverse effects. However, further investigations are necessary to fully understand its long-term safety and potential side effects.

In conclusion, 5-(1-Methylpiperidin-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1896348-17-6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various areas of medicinal chemistry. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing our understanding and treatment of several diseases.